Cas no 1341774-61-5 (4,5,6,7-Tetrahydro-3-(2,4,6-trimethylphenyl)-benzothiazolium Perchlorate)

• Product Name: 4,5,6,7-Tetrahydro-3-(2,4,6-trimethylphenyl)-benzothiazolium Perchlorate
• CAS No: 1341774-61-5
• MF: C₁₆H₂₀ClNO₄S
• MW: 357.85230255127
• CID: 4771326
• PubChem ID: 54756494
• Update Time: 2024-11-06

4,5,6,7-Tetrahydro-3-(2,4,6-trimethylphenyl)-benzothiazolium Perchlorate Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrahydro-3-(2,4,6-trimethylphenyl)-benzothiazolium Perchlorate
• 1341774-61-5
• 3-Mesityl-4,5,6,7-tetrahydrobenzo[d]thiazol-3-ium perchlorate
• CS-0167735

• Inchi： 1S/C16H20NS.ClHO4/c1-11-8-12(2)16(13(3)9-11)17-10-18-15-7-5-4-6-14(15)17;2-1(3,4)5/h8-10H,4-7H2,1-3H3;(H,2,3,4,5)/q+1;/p-1
• InChI Key： RKHWNVWIYUUFNH-UHFFFAOYSA-M
• SMILES： Cl([O-])(=O)(=O)=O.CC1C=C(C)C=C(C)C=1[N+]1=CSC2CCCCC1=2

Computed Properties

• Exact Mass: 357.0801570g/mol
• Monoisotopic Mass: 357.0801570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 377
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų